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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the dose-response of the peach fruit moth,

Carposina sasakii, to its identified sex pheromone components. The information is intended to

aid researchers in the development of effective monitoring and control strategies for this

significant agricultural pest. It is important to note that historical literature often refers to this

pest as Carposina niponensis; however, current taxonomic understanding identifies the pest

species as Carposina sasakii.

Pheromone Component Identification and Efficacy
There is some variance in the scientific literature regarding the primary active sex pheromone

components for Carposina sasakii. Two main sets of compounds have been identified and

tested for their attractant properties.

One line of research has identified (Z)-7-eicosen-11-one and (Z)-7-nonadecen-11-one as the

sex pheromone components. Field trapping experiments have shown that a lure containing

only (Z)-7-eicosen-11-one demonstrated the highest attractivity for male moths[1].

Conversely, other studies have investigated (Z)-13-eicosen-10-one and (Z)-12-nonadecen-9-

one. Field trials indicated that (Z)-13-eicosen-10-one alone was a sufficient bait for attracting

male C. sasakii[2]. The addition of (Z)-12-nonadecen-9-one did not significantly enhance trap

captures in the tested ratios[2]. This suggests that (Z)-13-eicosen-10-one may be a primary

component of the pheromone blend in certain populations.
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Due to the limited availability of public, quantitative dose-response data from

electroantennogram (EAG) or field trapping studies for (13Z)-Eicosen-10-one, a direct and

detailed comparison of its dose-dependent efficacy against alternatives is not currently

possible. The following tables and protocols are based on the available qualitative and

comparative data for the identified pheromone components.

Field Trapping Data: Comparison of Pheromone
Components
The following table summarizes the qualitative results from a field trapping study comparing the

attractancy of different synthetic pheromone components for Carposina sasakii.

Lure Composition Relative Trap Capture Rate Reference

(Z)-13-eicosen-10-one (A) High [2]

(Z)-12-nonadecen-9-one (B) Low [2]

(Z)-13-eicosen-10-one (A) +

(Z)-12-nonadecen-9-one (B)

(20:1 ratio)

High

(Z)-7-eicosen-11-one Highest Attractivity

(Z)-7-eicosen-11-one + (Z)-7-

nonadecen-11-one (various

ratios)

Lower than (Z)-7-eicosen-11-

one alone

Note: The studies did not provide specific trap capture numbers or statistical analysis in the

available abstracts. "High" and "Low" are relative interpretations of the reported findings. The

term "Highest Attractivity" is taken directly from the source.

Experimental Protocols
Detailed experimental protocols for dose-response studies of Carposina sasakii to (13Z)-
Eicosen-10-one are not readily available in the public domain. However, based on general

practices for lepidopteran pheromone research, the following are representative methodologies

for conducting such experiments.
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Electroantennography (EAG) Protocol
EAG is a technique used to measure the electrical response of an insect's antenna to volatile

compounds.

Insect Preparation: A male Carposina sasakii moth is immobilized, and its head is excised.

Antenna Mounting: One antenna is carefully removed and mounted between two electrodes

using conductive gel. The indifferent electrode is inserted into the base of the antenna, and

the recording electrode is placed at the tip.

Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna.

Test compounds, dissolved in a solvent like hexane at varying concentrations (e.g., 1 ng/µL,

10 ng/µL, 100 ng/µL), are applied to a filter paper strip placed inside a glass cartridge. A puff

of air is then directed through the cartridge and over the antennal preparation.

Data Recording: The electrical potential changes (depolarizations) across the antenna are

amplified and recorded. The amplitude of the response is measured in millivolts (mV).

Controls: A solvent-only control is used to establish a baseline response.

Dose-Response Curve: The mean EAG responses at each concentration are plotted to

generate a dose-response curve.

Field Trapping Protocol
Field trapping experiments are essential for evaluating the behavioral response of insects to

attractants under natural conditions.

Trap Selection: Delta traps or similar sticky traps are commonly used for monitoring moth

populations.

Lure Preparation: Rubber septa or other suitable dispensers are loaded with precise

amounts of the synthetic pheromone, dissolved in a solvent. A range of doses should be

prepared to evaluate the dose-response relationship.

Experimental Design: A randomized complete block design is typically employed. Traps

baited with different pheromone doses and unbaited control traps are placed in an orchard or
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other suitable habitat.

Trap Placement: Traps should be hung at a consistent height (e.g., 1.5 meters) on host

trees. A sufficient distance (e.g., at least 20-30 meters) must be maintained between traps to

avoid interference.

Monitoring: Traps are checked at regular intervals (e.g., weekly), and the number of captured

male Carposina sasakii moths is recorded.

Data Analysis: The mean number of moths captured per trap per monitoring period for each

treatment is calculated. Statistical analysis (e.g., ANOVA followed by a means separation

test) is used to determine significant differences in attraction between the different doses and

the control.
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Caption: Workflow for dose-response studies of Carposina sasakii to pheromones.
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Signaling Pathway Diagram
The following diagram illustrates the general signaling pathway of pheromone reception in an

insect olfactory sensory neuron.
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Caption: Generalized pheromone signal transduction pathway in an insect olfactory neuron.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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